Cas no 29078-21-5 (Benzoxazole,2-methyl-7-(1-methylethyl)-)

• Product Name: Benzoxazole,2-methyl-7-(1-methylethyl)-
• CAS No: 29078-21-5
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 240201
• PubChem ID: 45096675
• Update Time: 2025-04-19

Benzoxazole,2-methyl-7-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole,2-methyl-7-(1-methylethyl)-
• Benzoxazole,7-isopropyl-2-methyl- (8CI)
• 2-methyl-7-propan-2-yl-1,3-benzoxazole
• SCHEMBL13450393
• 29078-21-5
• DTXSID50667506
• 2-Methyl-7-(propan-2-yl)-1,3-benzoxazole
• 7-isopropyl-2-methylbenzo[d]oxazole

• Inchi： 1S/C11H13NO/c1-7(2)9-5-4-6-10-11(9)13-8(3)12-10/h4-7H,1-3H3
• InChI Key： RQZKJJKXOPPQHY-UHFFFAOYSA-N
• SMILES： O1C(C)=NC2=CC=CC(=C12)C(C)C

Computed Properties

• Exact Mass: 175.09979
• Monoisotopic Mass: 175.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 3.3

Experimental Properties

• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles